Cas no 1383742-13-9 (Ethyl 5-(difluoromethyl)-1H-imidazole-2-carboxylate)

• Product Name: Ethyl 5-(difluoromethyl)-1H-imidazole-2-carboxylate
• CAS No: 1383742-13-9
• MF: C₇H₈F₂N₂O₂
• MW: 190.147428512573
• CID: 5058133
• Update Time: 2025-10-16

Ethyl 5-(difluoromethyl)-1H-imidazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(difluoromethyl)-1H-imidazole-2-carboxylate
• ethyl 4-(difluoromethyl)-1H-imidazole-2-carboxylate
• Ethyl 5-(difluoromethyl)-1H-imidazole-2-carboxylate

• Inchi： 1S/C7H8F2N2O2/c1-2-13-7(12)6-10-3-4(11-6)5(8)9/h3,5H,2H2,1H3,(H,10,11)
• InChI Key： VDRFBRNSWJWVLK-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(=O)OCC)N1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 189
• XLogP3: 1.3
• Topological Polar Surface Area: 55

Additional information on Ethyl 5-(difluoromethyl)-1H-imidazole-2-carboxylate

Ethyl 5-(difluoromethyl)-1H-imidazole-2-carboxylate (CAS No. 1383742-13-9): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 5-(difluoromethyl)-1H-imidazole-2-carboxylate (CAS No. 1383742-13-9) is a significant intermediate in the realm of pharmaceutical chemistry, playing a pivotal role in the synthesis of various bioactive molecules. This compound, characterized by its difluoromethyl substituent and imidazole core, has garnered considerable attention due to its structural versatility and functional utility. The presence of the difluoromethyl group enhances the metabolic stability and binding affinity of molecules derived from it, making it an invaluable building block in drug discovery.

The imidazole ring, a heterocyclic structure with a nitrogen atom at positions 1 and 3, is widely recognized for its biological significance. It is a key component in numerous natural products and pharmaceuticals, including antiviral agents, antifungals, and anticancer drugs. The carboxylate ester functionality in Ethyl 5-(difluoromethyl)-1H-imidazole-2-carboxylate not only provides a site for further derivatization but also influences the solubility and pharmacokinetic properties of the resulting compounds.

In recent years, there has been a surge in research focused on fluorinated compounds due to their enhanced biological activity and improved pharmacological profiles. The introduction of fluorine atoms into molecular structures can lead to increased lipophilicity, reduced metabolic degradation, and improved binding to biological targets. Ethyl 5-(difluoromethyl)-1H-imidazole-2-carboxylate exemplifies this trend, as its difluoromethyl group contributes to these desirable properties.

One of the most compelling applications of Ethyl 5-(difluoromethyl)-1H-imidazole-2-carboxylate is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently targeted in anticancer therapies. The imidazole scaffold is particularly well-suited for designing kinase inhibitors due to its ability to mimic ATP binding pockets and interact with key residues in the enzyme's active site. By incorporating a difluoromethyl group, researchers can fine-tune the electronic properties of the molecule, enhancing its binding affinity and selectivity.

Recent studies have highlighted the potential of Ethyl 5-(difluoromethyl)-1H-imidazole-2-carboxylate in the synthesis of antiviral agents. The structural features of this compound make it an excellent candidate for developing inhibitors targeting viral proteases and polymerases. For instance, modifications involving the carboxylate ester group can be used to create peptidomimetics that disrupt viral replication cycles. The stability provided by the difluoromethyl group ensures that these derivatives maintain their integrity under physiological conditions, thereby improving their therapeutic efficacy.

The versatility of Ethyl 5-(difluoromethyl)-1H-imidazole-2-carboxylate also extends to its use in designing antimicrobial agents. Antibiotic resistance remains a significant global health challenge, necessitating the development of novel therapeutic strategies. By leveraging the unique properties of this compound, researchers can create derivatives with enhanced antibacterial and antifungal activities. The imidazole core allows for interactions with essential bacterial enzymes, while the difluoromethyl group contributes to resistance against metabolic degradation.

In addition to its applications in drug discovery, Ethyl 5-(difluoromethyl)-1H-imidazole-2-carboxylate has found utility in materials science. Its ability to form stable complexes with metal ions makes it a valuable ligand in catalytic systems. These complexes can be employed in various organic transformations, including cross-coupling reactions and hydrogenation processes. The presence of the carboxylate ester group further enhances its compatibility with different reaction conditions, broadening its scope in synthetic chemistry.

The synthesis of Ethyl 5-(difluoromethyl)-1H-imidazole-2-carboxylate typically involves multi-step organic transformations starting from readily available precursors. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, are often employed to introduce the desired functional groups with high precision. These synthetic routes highlight the compound's importance as a key intermediate in modern pharmaceutical synthesis.

The growing interest in fluorinated compounds underscores the need for efficient synthetic strategies for Ethyl 5-(difluoromethyl)-1H-imidazole-2-carboxylate. Recent advancements in flow chemistry have enabled continuous production processes that enhance yield and purity while minimizing waste generation. Such innovations align with the broader goals of sustainable chemistry and green manufacturing practices.

In conclusion, Ethyl 5-(difluoromethyl)-1H-imidazole-2-carboxylate (CAS No. 1383742-13-9) is a multifaceted intermediate with significant applications across pharmaceuticals, materials science, and catalysis. Its unique structural features, particularly the presence of a difluoromethyl group on an imidazole core, make it an indispensable tool for researchers seeking to develop novel bioactive molecules. As our understanding of fluorine's role in medicinal chemistry continues to evolve, compounds like Ethyl 5-(difluoromethyl)-1H-imidazole-2-carboxylate will undoubtedly remain at the forefront of innovation.